Photosynthetic energy conversion for high-energy chemicals generation is one of the most viable solutions to the quest for sustainable energy towards carbon neutrality. Microalgae are fascinating photosynthetic organisms, which can directly convert solar energy to chemical energy and electrical energy. However, microalgal photosynthetic energy has not yet been applicated at large scale, due to the limitation of their own characteristics. Researchers have been inspired to couple microalgae with synthetic materials via biomimetic assembly, and the resulting microalgae-material hybrids become more robust and even perform new functions. In the past decade, great progress has been made in microalgae-material hybrid, such as photosynthetic carbon dioxide fixation, photosynthetic hydrogen production, photoelectrochemical energy conversion, and even biochemical energy conversion for biomedical therapy. Microalgae-material hybrid offers opportunities to promote artificially enhanced photosynthesis research and synchronously inspires investigation of biotic-abiotic interface manipulation. This review summarizes current construction methods of microalgae-material hybrids and highlights their implication in energy and health. Moreover, we discuss the current problems and future challenges for microalgae-material hybrids and the outlook for their development and applications. This review will provide inspiration for rational design of microalgae-based semi-natural biohybrid and further promote the disciplinary fusion of material science and biological science.

Achieving carbon neutrality in the chemical industry necessitates a green and efficient transformation. Working together, industry and academia hold the key to developing clean chemical processes, which is crucial.

Chemical stabilization of the high-pressure metastable state is a major challenge for the development of advanced materials. Although chemical pressure (Pchem) can effectively simulate the effect of physical pressure (Pphy), experimental calibration of the pressure passed to local structural motifs, denoted as local chemical pressure (Pchem-Δ) which significantly governs the function of solid materials, remains absent due to the challenging of probing technique. Here we establish an innovative methodology to experimentally calibrate the Pchem-Δ and build a bridge between Pchem and Pphy via an optical probe strategy. Site-selective Bi3+- traced REVO4 (RE = Y, Gd) is adopted as a prototype to introduce Bi3+ optical probe and on-site sense of the Pchem-Δ experienced by the REO8 motif. The cell compression of RE0.98Bi0.02VO4 under Pphy is chemically simulated by smaller-ion substitution (Sc3+ → RE3+) in RE0.98-xScxBi0.02VO4. The consistent red shift (Δλ) of emission spectra of Bi3+, which is dominated by the locally pressure-induced REO8 dodecahedral variation in RE0.98Bi0.02VO4 (Pphy) and RE0.98-xScxBi0.02VO4 (Pchem-Δ), respectively, evidences their similar pressure-dependent local structure evolution. This innovatively Δλ-based experimental calibration of Pchem-Δ in the crystal-field dimension portrays the anisotropic transmitting of Pchem to the local structure and builds a bridge between Pchem-Δ and Pphy to guide a new perspective for affordable and practical interception of metastable states.

The underlying principle of the unique dynamic adaptive adhesion capability of a rock-climbing fish (Beaufortia kweichowensis) that can resist the pull-off force of 1000 times its weight while achieving simultaneous fast sliding (7.83 body lengths per second) remains a mystery in the open literature. This adhesion-sliding ability has long been sought for underwater robots. However, strong surface adhesion and fast sliding appear to contradict each other due to the need for high surface contact stress. The skillfully balanced mechanism for tight-surface adhesion and fast sliding of the rock-climbing fish is disclosed in this work. The Stefan force (0.1 mN/mm2) generated by micro-setae on pectoral fins and ventral fins leads to 70 N/m2 adhesion force through conforming the overall body of the fish to a surface to form a sealing chamber. The pull-off force would be neutralized simultaneously due to the negative pressure caused by the volumetric change of the chamber. The rock-climbing fish's micro-setae hydrodynamic interaction and sealing suction cup work cohesively to contribute to low friction and high pull-off force resistance and can therefore slide rapidly while clinging to the surface. Inspired by the unique mechanism, an underwater robot is developed with incorporated structures that mimic the functionality of the rock-climbing fish by fabricating a micro-setae array and attaching them to a soft self-adaptive chamber, which demonstrates similar superiorities over conventional ones in terms of balancing underwater tightness adhesion and fast sliding.

Fabricating highly crystalline macroscopic films with extraordinary electrical and thermal conductivities from graphene sheets is essential for applications in electronics, telecommunications, and thermal management. High-temperature graphitization is the only way known to date for the crystallization of all types of carbon materials, where defects are gradually removed with increasing the temperature. However, when using graphene materials as precursors including graphene oxide, reduced graphene oxide and pristine graphene, even a long-term graphitization at 3000°C can only produce graphene films with small grain sizes and abundant structural disorders, which limit their conductivities. Here, we show that high-temperature defects substantially accelerate the grain growth and ordering of graphene films during graphitization, enabling ideal AB stacking as well as over 100, 64 and 28 times improvements in grain size, electrical and thermal conductivities, respectively, from 2000 to 3000°C. This process is realized by nitrogen doping, which retards the lattice restoration of defective graphene, retaining abundant defects such as vacancies, dislocations and grain boundaries in graphene films at high temperature. With this approach, a highly ordered crystalline graphene film similar as highly oriented pyrolytic graphite is fabricated, whose electrical and thermal conductivities (∼2.0 × 104 S cm−1; ∼1.7 × 103 W m−1 K−1) are improved by ∼6 and 2 times, respectively, compared to those of the graphene films fabricated by graphene oxide. Such graphene film also exhibits a superhigh electromagnetic interference shielding effectiveness of ∼90 dB at a thickness of 10 μm, outperforming all the synthetic materials of comparable thickness including MXene films. This work not only paves the way for the technological applications of highly conductive graphene films but also provides a general strategy to efficiently improve the synthesis and properties of other carbon materials such as graphene fibers, carbon nanotube fibers, carbon fibers, polymer-derived graphite, and highly oriented pyrolytic graphite.

New particle formation (NPF) in the tropical free troposphere (FT) is a globally important source of cloud condensation nuclei, affecting cloud properties and climate. Oxidized organic molecules (OOMs) produced from biogenic volatile organic compounds are believed to contribute to aerosol formation in the tropical FT, but without direct chemical observations. We performed in-situ molecular-level OOMs measurements at the Bolivian station Chacaltaya at 5240 meters above sea level, on the western edge of Amazonia. For the first time, we demonstrate the presence of OOMs, mainly with 4-5 carbon atoms, in both gas-phase and particle-phase (in terms of mass contribution) measurements in tropical FT air from Amazonia. These observations, combined with air mass history analyses, indicate that the observed OOMs are linked to isoprene emitted from the rainforests hundreds of kilometers away. Based on particle-phase measurements, we find that these compounds can contribute to NPF, at least the growth of newly formed nanoparticles, in the tropical FT on a continental scale. Thus, our study is a fundamental and significant step in understanding the aerosol formation process in the tropical FT.

In the solar system, oldhamite (CaS) is generally considered to be formed by the condensation of solar nebula gas. Enstatite chondrites, one of the most important repositories of oldhamite, are believed to be the representative of the material which formed Earth. Thus, the formation mechanism and the evolution process of oldhamite are of great significance to the deep understanding of the solar nebula, meteorites, the origin of Earth, and the C-O-S-Ca cycles of Earth. Until now, oldhamite has not been reported to occur in mantle rock. However, here we show the formation of oldhamite through the reaction between sulfide-bearing orthopyroxenite and molten CaCO3 at 1.5 GPa/1510 K, 0.5 GPa/1320 K, and 0.3 GPa/1273 K. Importantly, this reaction occurs at oxygen fugacities within the range of upper mantle conditions, 6 orders of magnitude higher than that of the solar nebula mechanism. Oldhamite is easily oxidized to CaSO4 or hydrolyzed to produce calcium hydroxide. Low oxygen fugacity of magma, extremely low oxygen content of the atmosphere, and the lack of a large amount of liquid water on the planet's surface are necessary for the widespread existence of oldhamite on the surface of a planet; otherwise, anhydrite or gypsum will exist in large quantities. Oldhamites may exist in the upper mantle beneath mid-ocean ridges. Additionally, oldhamites may have been a contributing factor to the early Earth's atmospheric hypoxia environment, and the transient existence of oldhamites during the interaction between reducing sulfur-bearing magma and carbonate could have had an impact on the changes in atmospheric composition during the Permian-Triassic Boundary.

Biophysical cues of the cellular microenvironment tremendously influence cell behavior by mechanotransduction. However, it is still unclear that how cells sense and transduce the mechanical signals from 3D geometry to regulate cell function. Here, the mechanotransduction of human mesenchymal stem cells (MSCs) triggered by 3D micropattern and its effect on the paracrine of MSCs are systematically investigated. Our findings show that 3D micropatterns could influence the spatial reorganization of the cytoskeleton, leading to different local forces which mediate the nucleus alteration such as orientation, morphology, expression of Lamin A/C and chromatin condensation. Specifically, in the triangular prism and cuboid micropatterns, the ordered F-actin fibers distribute over the nucleus and fully transmit compressive forces to nucleus, which results in nuclear flattening and stretching of nuclear pores, thus enhancing the nuclear import of YES-associated protein (YAP). Furthermore, the activation of YAP significantly enhances the paracrine of MSCs and upregulates the secretion of angiogenic growth factors. In contrast, the fewer compressive forces on the nucleus in cylinder and cube micropatterns cause less YAP entering nucleus. The skin repair experiment provides first in vivo evidence that enhanced MSCs paracrine by 3D geometry significantly promotes tissue regeneration. The current study contributes to understand the indepth mechanisms of mechanical signals affecting cell function and provides inspiration for biomaterials design.

The wireless power transfer (WPT) technology based on magnetic resonance (a basic physical phenomenon) can directly transfer energy from the source to the load without wires and other physical contacts, which has been successfully applied to implantable medical devices, electric vehicles, robotic arms and other fields. However, due to the frequency splitting of near-field coupling, resonant WPT system has some unique limitations, such as poor transmission stability and low efficiency. Here, we first propose the anti-resonance with level pinning for high-performance WPT. By introducing the anti-resonance mode into the basic WPT platform, we uncover the competition between coherent coupling and coherent coupling to achieve the novel level pinning, and construct an effective anti-parity-time (anti-PT)-symmetric non-Hermitian system that is superior to previous PT-symmetric WPT schemes. On the one hand, the eigenvalue of the anti-PT-symmetric system at resonance frequency is always pure real in both strong and weak coupling regions, and can be used to overcome the limitation of transmission efficiency decrease caused by weak coupling, such as large size ratio of the transmitter to receiver or long transmission distance. On the other hand, due to the level pinning effect of the two kinds of coupling mechanisms, the working frequency of the system is guaranteed to be locked, so the frequency tracking is not required when the position and size of the receiver change. Even if the system deviates from the matching condition, an efficient WPT can be realized, thereby demonstrating the robustness of the level pinning. The experimental results show that when the size ratio of the transmitter coil to the receiver coil is 4.29 (which is in the weak coupling region), the transfer efficiency of the anti-PT-symmetric system is nearly 4.3 (3.2) times higher than that of the PT-symmetric system when the matching conditions are satisfied (deviated). Especially, considering the miniaturization and integration of devices in practice, a synthetic anti-PT-symmetric system is used to realize the robust WPT. The anti-PT-symmetric WPT technology based on the synthetic dimension not only provides a good research platform for the study of abundant non-Hermitian physics, but also paves a new way for the near-field applications of breaking through the traditional resonance mechanism, such as resonance imaging, wireless sensing, photonic routing and so on.